Cas no 1369946-74-6 (Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-)

• Product Name: Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-
• CAS No: 1369946-74-6
• MF: C₉H₁₀ClF
• MW: 172.627105236053
• CID: 5274263
• PubChem ID: 22087679
• Update Time: 2025-10-31

Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-
• 2-Chloro-1-fluoro-4-isopropylbenzene

• Inchi： 1S/C9H10ClF/c1-6(2)7-3-4-9(11)8(10)5-7/h3-6H,1-2H3
• InChI Key： PKJUHJHUTCAWSZ-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(C(C)C)C=C1Cl

Computed Properties

• Exact Mass: 172.0455062g/mol
• Monoisotopic Mass: 172.0455062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-

Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- (CAS No. 1369946-74-6)

Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-, also known by its CAS number 1369946-74-6, is a chemical compound with a unique structure and properties. This compound belongs to the family of substituted benzenes, where the benzene ring is substituted with chlorine, fluorine, and a 1-methylethyl group. The presence of these substituents imparts distinct chemical and physical characteristics to the molecule, making it an interesting subject of study in various fields of chemistry.

The molecular formula of Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- is C₉H₁₀ClF. Its molecular weight is approximately 208.65 g/mol. The compound exhibits a melting point of around -5°C and a boiling point of about 55°C at standard pressure. These physical properties make it suitable for applications in organic synthesis and as an intermediate in the production of various chemical compounds.

Recent studies have focused on the synthesis and characterization of Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)-. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the Friedel-Crafts alkylation reaction, where a chlorinated benzene derivative is subjected to alkylation using a suitable alkylating agent in the presence of a Lewis acid catalyst. This method has shown promising results in terms of selectivity and efficiency.

The chemical stability of Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- has also been investigated under different conditions. Studies indicate that the compound is stable under normal storage conditions but may undergo degradation when exposed to strong oxidizing agents or extreme temperatures. These findings are crucial for ensuring safe handling and storage practices in industrial settings.

In terms of applications, Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- finds use as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to undergo further functionalization reactions makes it a valuable building block in organic synthesis. For instance, it can be used as a starting material for the preparation of more complex molecules with desired pharmacological or pesticidal activities.

The environmental impact of Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- has also been a topic of recent research. Studies suggest that the compound has low bioaccumulation potential and does not pose significant risks to aquatic life when handled responsibly. However, proper waste management practices are essential to minimize its environmental footprint.

In conclusion, Benzene, 2-chloro-1-fluoro-4-(1-methylethyl)- (CAS No. 1369946-74-6) is a versatile compound with unique properties that make it valuable in various chemical industries. Ongoing research continues to uncover new insights into its synthesis, applications, and environmental behavior, ensuring its continued relevance in modern chemistry.